Cas no 2171617-93-7 (3-(2-aminobutan-2-yl)-8-methyl-8-azabicyclo3.2.1octan-3-ol)

• Product Name: 3-(2-aminobutan-2-yl)-8-methyl-8-azabicyclo3.2.1octan-3-ol
• CAS No: 2171617-93-7
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 6541028
• PubChem ID: 165599770
• Update Time: 2025-07-22

3-(2-aminobutan-2-yl)-8-methyl-8-azabicyclo3.2.1octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminobutan-2-yl)-8-methyl-8-azabicyclo3.2.1octan-3-ol
• 2171617-93-7
• 3-(2-aminobutan-2-yl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol
• EN300-1641913

• Inchi： 1S/C12H24N2O/c1-4-11(2,13)12(15)7-9-5-6-10(8-12)14(9)3/h9-10,15H,4-8,13H2,1-3H3
• InChI Key： USPKGCPZFNIDBF-UHFFFAOYSA-N
• SMILES： OC1(C(C)(CC)N)CC2CCC(C1)N2C

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(2-aminobutan-2-yl)-8-methyl-8-azabicyclo3.2.1octan-3-ol

Professional Introduction to Compound with CAS No. 2171617-93-7 and Product Name: 3-(2-aminobutan-2-yl)-8-methyl-8-azabicyclo3.2.1octan-3-ol

The compound identified by the CAS number 2171617-93-7 and the product name 3-(2-aminobutan-2-yl)-8-methyl-8-azabicyclo3.2.1octan-3-ol represents a significant advancement in the field of medicinal chemistry. This bicyclic structure, featuring a unique azabicyclo framework, has garnered considerable attention due to its potential pharmacological applications. The presence of an amine group and a methyl substituent on the bicyclic core suggests versatile reactivity, making it a promising candidate for further exploration in drug discovery.

Recent research in the area of heterocyclic compounds has highlighted the importance of azabicycloalkanes in medicinal chemistry. These structures often exhibit favorable pharmacokinetic properties, including improved solubility and reduced metabolic clearance, which are critical factors in the development of novel therapeutics. The specific configuration of 3-(2-aminobutan-2-yl)-8-methyl-8-azabicyclo3.2.1octan-3-ol positions it as a valuable scaffold for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules. The amine functionality can be readily modified through various chemical reactions, such as coupling with carboxylic acids or aldehydes, to generate peptidomimetics or other bioactive entities. This flexibility makes it an attractive tool for medicinal chemists seeking to develop novel inhibitors or agonists targeting specific biological pathways.

In the context of contemporary drug discovery, there is growing interest in compounds that can modulate protein-protein interactions (PPIs). Bicyclic structures, particularly those incorporating nitrogen atoms, have shown promise in this regard due to their ability to mimic natural binding pockets. The 8-methyl substituent in 3-(2-aminobutan-2-yl)-8-methyl-8-azabicyclo3.2.1octan-3-ol may play a crucial role in fine-tuning the interactions with target proteins, thereby enhancing its therapeutic efficacy.

Moreover, computational studies have suggested that this compound exhibits favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles when compared to linear analogs. This is attributed to the rigid bicyclic core, which reduces conformational flexibility and enhances stability in biological environments. Such properties are highly desirable for drug candidates intended for oral administration or systemic delivery.

The synthesis of 3-(2-aminobutan-2-yl)-8-methyl-8-azabicyclo3.2.1octan-3-ol presents an intriguing challenge for synthetic chemists due to its complex three-dimensional architecture. However, recent advances in transition-metal-catalyzed reactions have made it possible to construct such molecules with greater efficiency and precision. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the amine and methyl groups at specific positions on the bicyclic scaffold.

Another noteworthy feature of this compound is its potential role as a chiral building block in asymmetric synthesis. The presence of multiple stereocenters allows for the preparation of enantiomerically pure derivatives, which are often required for optimal pharmacological activity. Chiral auxiliaries or catalysts can be utilized to control the stereochemistry during synthesis, ensuring that only one enantiomer is produced.

Recent publications have demonstrated the utility of 3-(2-aminoalkyl)-substituted azabicycloalkanes in the development of kinase inhibitors. These compounds have shown potent activity against various kinases involved in cancer and inflammatory diseases. The structural motif present in 2171617-93-7 aligns well with this class of inhibitors, suggesting that it may exhibit similar biological activity upon further optimization.

The future prospects for this compound are promising, with ongoing research focused on exploring its pharmacological potential across multiple therapeutic areas. Investigational studies are currently underway to evaluate its efficacy in preclinical models of neurological disorders and metabolic diseases. Additionally, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of this discovery into clinical applications.

In conclusion,3-(2-amino-butan - 2 - yl) - 8 - methyl - 8 - azabicyclo 3 . 2 . 1 octan - 3 - ol represents a significant contribution to the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Its versatility as a synthetic intermediate and its favorable pharmacokinetic properties make it an attractive candidate for further development by researchers worldwide.